N1-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-N2-(2-(cyclohex-1-en-1-yl)ethyl)oxalamide

• IUPAC Name: N'-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-N-[2-(cyclohexen-1-yl)ethyl]oxamide
• InChI: InChI=1S/C17H23ClN2O3S/c1-23-13(14-7-8-15(18)24-14)11-20-17(22)16(21)19-10-9-12-5-3-2-4-6-12/h5,7-8,13H,2-4,6,9-11H2,1H3,(H,19,21)(H,20,22)
• InChI Key: RNSFPCFHQBLBIK-UHFFFAOYSA-N
• Canonical SMILES: COC(CNC(=O)C(=O)NCCC1=CCCCC1)C2=CC=C(S2)Cl
• Molecular Formula: C17H23ClN2O3S
• Molecular Weight: 370.9 g/mol

Description

N1-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-N2-(2-(cyclohex-1-en-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C17H23ClN2O3S and its molecular weight is 370.89. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Profiles and Applications

• Antidepressant Drug Studies : Compounds similar to the requested oxalamide have been studied for their antidepressant properties. For instance, venlafaxine, an antidepressant drug, was characterized, revealing its structure and intramolecular hydrogen bonding features (Tessler & Goldberg, 2004).

• Serotonin Receptor Antagonism : Research on compounds like WAY-100635 demonstrates their potent and selective antagonistic effects on serotonin receptors, providing insights into serotonin's role in neuronal firing and behavior (Craven et al., 1994).

• Radioligand Applications : Studies on WAY-100635 as an in vivo radioligand for 5-HT1A receptors in the rat brain illustrate its potential for clinical and pharmacological investigations of central serotonin receptors using PET (Hume et al., 1994).

• Herbicide Activity : Certain oxalamide derivatives have been disclosed for their pre- and post-emergent phytotoxicity, useful as selective post-emergent herbicides against grasses, demonstrating the chemical versatility and potential agricultural applications of similar compounds (Schimansky-Geier et al., 2005).

• Chemical Synthesis and Rearrangements : A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from certain precursors via rearrangement sequences highlights the methodological advancements in synthesizing oxalamide derivatives and their analytical applications (Mamedov et al., 2016).